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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acetate

Cat. No.: B1294997 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 3-(Trimethoxysilyl)propyl
acetate, a versatile organosilane coupling agent. It details its chemical and physical properties,

synthesis, mechanisms of action, and applications, with a focus on its role in surface

modification and adhesion promotion.

Core Chemical Information
3-(Trimethoxysilyl)propyl acetate is a bifunctional organosilane featuring a propyl acetate

group and a hydrolyzable trimethoxysilyl group.[1] This dual-functionality allows it to act as a

molecular bridge between inorganic substrates and organic polymers, thereby enhancing

adhesion and improving the mechanical and physical properties of composite materials.[2]

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for 3-(Trimethoxysilyl)propyl
acetate.
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Property Value References

CAS Number 59004-18-1 [1][3][4]

Molecular Formula C8H18O5Si [1][3][5]

Molecular Weight 222.31 g/mol [3][4][5]

Density 1.0 ± 0.1 g/cm³ [5]

Boiling Point 214.5 ± 23.0 °C at 760 mmHg [5]

Flash Point 69.5 ± 18.2 °C [5]

Refractive Index 1.415 [5]

Purity 95% - 99.5% [3][5]

Physical Form Liquid [3]

Data Presentation: Safety Information
This table outlines the key safety and hazard information for 3-(Trimethoxysilyl)propyl
acetate.
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Hazard Information Details References

Signal Word Warning [3]

GHS Pictogram GHS07 (Exclamation Mark) [3]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapours/sp

ray), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[3]

Storage Temperature 2-8°C, Sealed in dry conditions [3]

Synthesis and Mechanism of Action
The primary method for synthesizing 3-(Trimethoxysilyl)propyl acetate is through the

hydrosilylation of allyl acetate with trimethoxysilane, a reaction typically catalyzed by a platinum

complex.

Allyl Acetate

3-(Trimethoxysilyl)propyl acetate

Hydrosilylation

Trimethoxysilane

Platinum Catalyst
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Click to download full resolution via product page

Caption: Synthesis of 3-(Trimethoxysilyl)propyl acetate.

The utility of 3-(Trimethoxysilyl)propyl acetate as a coupling agent stems from the hydrolysis

of its trimethoxysilyl group to form reactive silanol groups (-Si-OH). These silanols can then

condense with hydroxyl groups on the surface of inorganic materials, forming stable Si-O-

Substrate covalent bonds. The propyl acetate tail is then available to interact with an organic

polymer matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1294997?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/238118025_Grafting_of_3-trimethoxysilylpropyl_methacrylate_onto_polypropylene_and_use_as_a_coupling_agent_in_viscose_fiberpolypropylene_composites
https://www.researchgate.net/publication/233313580_Activated_Polyhydromethylsiloxanes_as_Novel_Adhesion_Promoters_for_Metallic_Surfaces
https://www.researchgate.net/publication/230158807_Hydrolysis_and_condensation_of_silanes_in_aqueous_solutions
https://kadexaero.com/wp-content/uploads/Adhesion-Promoter-Application-Guide.pdf
http://orgsyn.org/demo.aspx?prep=v98p0374
https://www.benchchem.com/product/b1294997#3-trimethoxysilyl-propyl-acetate-cas-number-59004-18-1
https://www.benchchem.com/product/b1294997#3-trimethoxysilyl-propyl-acetate-cas-number-59004-18-1
https://www.benchchem.com/product/b1294997#3-trimethoxysilyl-propyl-acetate-cas-number-59004-18-1
https://www.benchchem.com/product/b1294997#3-trimethoxysilyl-propyl-acetate-cas-number-59004-18-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294997?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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